Cas no 2228109-18-8 (tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate
• CAS No: 2228109-18-8
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6502742
• PubChem ID: 165622963
• Update Time: 2025-06-11

tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate
• EN300-1888606
• 2228109-18-8
• tert-butyl 2-[(3-hydroxypyrrolidin-3-yl)methyl]piperidine-1-carboxylate

• Inchi： 1S/C15H28N2O3/c1-14(2,3)20-13(18)17-9-5-4-6-12(17)10-15(19)7-8-16-11-15/h12,16,19H,4-11H2,1-3H3
• InChI Key： FSOIRVYNRDAVSD-UHFFFAOYSA-N
• SMILES： OC1(CNCC1)CC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.20999276g/mol
• Monoisotopic Mass: 284.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate

Introduction to Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate (CAS No. 2228109-18-8)

Tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate, with the CAS number 2228109-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate is characterized by its complex arrangement of functional groups, which includes a piperidine ring, a hydroxyl group, and a tert-butyl moiety. These structural features contribute to its unique chemical properties and biological interactions. The presence of the piperidine ring is particularly noteworthy, as it is a common motif in many bioactive molecules and has been extensively studied for its role in drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate molecule has shown potential in this regard, particularly in the context of targeting specific enzymes and receptors involved in inflammatory and neurodegenerative processes. Preliminary studies have suggested that this compound may interact with protein kinases and other signaling molecules, thereby influencing cellular responses.

The hydroxyl group in the molecule plays a crucial role in its biological activity. Hydroxyl-containing compounds are known for their ability to engage in hydrogen bonding, which can enhance their binding affinity to target proteins. This property makes tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate a valuable candidate for further investigation in the development of drugs that require precise molecular interactions.

The tert-butyl group, on the other hand, contributes to the steric environment of the molecule. This bulky group can influence the conformational flexibility of the compound, potentially affecting its ability to cross biological membranes and reach target sites within the body. The balance between hydrophilicity and lipophilicity, influenced by these structural elements, is critical for determining the pharmacokinetic properties of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Molecular docking studies have been particularly useful in understanding how tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate interacts with its potential targets. These studies have revealed that the compound may bind to specific pockets on proteins, modulating their activity in ways that could lead to therapeutic benefits.

In addition to its potential as a drug candidate, tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate has also been explored as an intermediate in synthetic chemistry. Its unique structure provides chemists with a versatile platform for designing new molecules with tailored properties. The ability to modify different parts of the molecule while retaining its core structure allows for rapid exploration of chemical space and the discovery of novel compounds with improved efficacy and reduced side effects.

The synthesis of tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and enabling larger-scale studies. Techniques such as catalytic hydrogenation and protecting group strategies have been instrumental in streamlining the synthetic route.

The pharmacological profile of tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate is still being elucidated through preclinical studies. Researchers are focusing on understanding its effects on various biological pathways and identifying potential therapeutic applications. Initial findings suggest that this compound may have applications in treating conditions related to inflammation and neurodegeneration. However, further research is needed to confirm these findings and determine its safety and efficacy profile.

The development of new drugs is often a lengthy process that involves extensive testing and regulatory approval. However, compounds like tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate, which show promise early on, can accelerate this process by providing valuable starting points for drug discovery programs. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

In conclusion, tert-butyl 2-(3-hydroxypyrrolidin-3-yl)methylpiperidine-1-carboxylate (CAS No. 2228109-18-8) is a fascinating compound with significant potential in pharmaceutical research. Its unique structure, characterized by a piperidine ring, a hydroxyl group, and a tert-butyl moiety, makes it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic applications, this compound is poised to play an important role in the development of novel therapeutics.